Cas no 1805052-51-0 (4-Cyano-3-(difluoromethyl)picolinic acid)

• Product Name: 4-Cyano-3-(difluoromethyl)picolinic acid
• CAS No: 1805052-51-0
• MF: C₈H₄F₂N₂O₂
• MW: 198.126368522644
• CID: 4903528
• Update Time: 2025-10-20

4-Cyano-3-(difluoromethyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)picolinic acid

• Inchi： 1S/C8H4F2N2O2/c9-7(10)5-4(3-11)1-2-12-6(5)8(13)14/h1-2,7H,(H,13,14)
• InChI Key： YKBKTXBQPIFREC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=CN=C1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 1.1
• Topological Polar Surface Area: 74

Additional information on 4-Cyano-3-(difluoromethyl)picolinic acid

4-Cyano-3-(difluoromethyl)picolinic Acid: A Comprehensive Overview

The compound 4-Cyano-3-(difluoromethyl)picolinic acid, with the CAS number 1805052-51-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of picolinic acids, which are known for their versatile applications in drug design and development. The structure of 4-Cyano-3-(difluoromethyl)picolinic acid features a picolinic acid backbone with a cyano group at the 4-position and a difluoromethyl group at the 3-position, making it a unique derivative with potential bioactivity.

Picolinic acids are naturally occurring compounds that have been extensively studied due to their role as cofactors in various enzymatic reactions. The introduction of substituents such as cyano and difluoromethyl groups into the picolinic acid framework can significantly alter its chemical properties, including its solubility, stability, and interactions with biological systems. Recent studies have highlighted the potential of 4-Cyano-3-(difluoromethyl)picolinic acid as a lead compound in the development of novel therapeutic agents targeting specific molecular pathways.

The synthesis of 4-Cyano-3-(difluoromethyl)picolinic acid involves a multi-step process that typically begins with the preparation of picolinic acid derivatives. Researchers have employed various methodologies, including nucleophilic substitution, coupling reactions, and fluorination techniques, to achieve the desired substitution pattern on the picolinic acid ring. The incorporation of the cyano group at the 4-position is particularly challenging due to steric hindrance and electronic effects, but recent advancements in catalytic systems have enabled more efficient synthesis routes.

The biological activity of 4-Cyano-3-(difluoromethyl)picolinic acid has been explored in several in vitro and in vivo models. Initial studies suggest that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Furthermore, its ability to modulate cellular signaling cascades has led to investigations into its potential role in cancer therapy.

In terms of pharmacokinetics, 4-Cyano-3-(difluoromethyl)picolinic acid demonstrates favorable absorption profiles in preclinical models, indicating its potential for oral administration. However, further studies are required to fully characterize its bioavailability and metabolic pathways in humans.

The structural uniqueness of 4-Cyano-3-(difluoromethyl)picolinic acid also makes it an attractive candidate for use in materials science applications. Its ability to coordinate with metal ions has been exploited in the design of novel coordination polymers and metal-organic frameworks (MOFs), which hold promise for gas storage and catalytic applications.

In conclusion, 4-Cyano-3-(difluoromethyl)picolinic acid, with CAS number 1805052-51-0, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and promising biological activity position it as a valuable tool for advancing both medicinal chemistry and materials science research.